Cas no 458-45-7 (3-(3-Fluorophenyl)propionic acid)
458-45-7 structure
Product Name:3-(3-Fluorophenyl)propionic acid
CAS No:458-45-7
MF:C9H9FO2
MW:168.164966344833
MDL:MFCD01310821
CID:37542
PubChem ID:2737489
Update Time:2025-04-18
3-(3-Fluorophenyl)propionic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-Fluorophenyl)propionic acid
- 3-(3-fluorophenyl)propanoic acid
- 004851
- 3-(3-Fluoro-phenyl)-propionic acid
- 3-(3-Fluor-phenyl)-propionsaeure
- 3-(m-fluorophenyl)propanoic acid
- 3-Fluorohydrocinnamic acid
- 3-fluorophenylpropionic acid
- AC1MC7DZ
- AG-F-58474
- PubChem13947
- SBB010231
- ZERO
- ZERO/004851
- 3-Fluorobenzenepropanoic acid
- Benzenepropanoic acid,3-fluoro-
- UBLMRADOKLXLCD-UHFFFAOYSA-N
- 3-(3-Fluorophenyl) propionic acid
- STK689316
- 3-FLUORO-BENZENEPROPANOIC ACID
- Z185153196
- MFCD01310821
- 458-45-7
- CS-W017812
- W-200381
- BB 0217990
- GEO-01431
- AKOS000206785
- FT-0632160
- BENZENEPROPANOIC ACID, 3-FLUORO-
- AC-14115
- F0779
- PS-6446
- SY017727
- 3-(3-Fluorophenyl)propionic acid, 97%
- AM20040514
- EN300-24320
- DTXSID20372094
- AB08454
- SCHEMBL334758
- A826905
- DB-021628
- DTXCID20323127
- 626-825-1
-
- MDL: MFCD01310821
- Inchi: 1S/C9H9FO2/c10-8-3-1-2-7(6-8)4-5-9(11)12/h1-3,6H,4-5H2,(H,11,12)
- InChI Key: UBLMRADOKLXLCD-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)CCC(=O)O
Computed Properties
- Exact Mass: 168.05867
- Monoisotopic Mass: 168.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.8
- Topological Polar Surface Area: 37.3
Experimental Properties
- Color/Form: White crystals
- Density: 1.222
- Melting Point: 41.0 to 45.0 deg-C
- Boiling Point: 119°C/0.4mmHg(lit.)
- Flash Point: Degrees Fahrenheit:230°F
Degrees Celsius:110°C - Refractive Index: 1.522
- PSA: 37.3
- LogP: 1.84290
- Solubility: Not determined
3-(3-Fluorophenyl)propionic acid Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Danger
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:2
- Hazard Category Code: 22-37/38-41
- Safety Instruction: 26-36
-
Hazardous Material Identification:
- Risk Phrases:R22;R37/38;R41
- Safety Term:S26;S36
- HazardClass:CORROSIVE
3-(3-Fluorophenyl)propionic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 009236-5g |
3-(3-Fluorophenyl)propionic acid |
458-45-7 | 98% | 5g |
£55.00 | 2022-03-01 | |
| Fluorochem | 009236-25g |
3-(3-Fluorophenyl)propionic acid |
458-45-7 | 98% | 25g |
£182.00 | 2022-03-01 | |
| Chemenu | CM253063-10g |
3-(3-Fluorophenyl)propionic acid |
458-45-7 | 95+% | 10g |
$128 | 2021-06-16 | |
| Chemenu | CM253063-25g |
3-(3-Fluorophenyl)propionic acid |
458-45-7 | 95+% | 25g |
$257 | 2021-06-16 | |
| Chemenu | CM253063-100g |
3-(3-Fluorophenyl)propionic acid |
458-45-7 | 95+% | 100g |
$757 | 2021-06-16 | |
| TRC | F632288-50mg |
3-(3-Fluorophenyl)propionic Acid |
458-45-7 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F632288-100mg |
3-(3-Fluorophenyl)propionic Acid |
458-45-7 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | F632288-500mg |
3-(3-Fluorophenyl)propionic Acid |
458-45-7 | 500mg |
$ 80.00 | 2022-06-04 | ||
| Apollo Scientific | PC2030-250mg |
3-(3-Fluorophenyl)propanoic acid |
458-45-7 | 98% | 250mg |
£10.00 | 2023-04-21 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R013757-1g |
3-(3-Fluorophenyl)propionic acid |
458-45-7 | 97% | 1g |
¥29 | 2024-05-23 |
3-(3-Fluorophenyl)propionic acid Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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